Cas no 90500-58-6 (3-[(2,3-dihydro-1H-inden-1-yl)amino]-1,2-Propanediol)

3-[(2,3-dihydro-1H-inden-1-yl)amino]-1,2-Propanediol structure
90500-58-6 structure
Product Name:3-[(2,3-dihydro-1H-inden-1-yl)amino]-1,2-Propanediol
CAS No:90500-58-6
MF:C12H17NO2
MW:207.268883466721
CID:2105897
PubChem ID:13267794
Update Time:2025-04-21

3-[(2,3-dihydro-1H-inden-1-yl)amino]-1,2-Propanediol Chemical and Physical Properties

Names and Identifiers

    • 3-[(2,3-dihydro-1H-inden-1-yl)amino]-1,2-Propanediol
    • AKOS009097578
    • DA-19751
    • 90500-58-6
    • Inchi: 1S/C12H17NO2/c14-8-10(15)7-13-12-6-5-9-3-1-2-4-11(9)12/h1-4,10,12-15H,5-8H2
    • InChI Key: VFKGNQYTVBJNBI-UHFFFAOYSA-N
    • SMILES: OC(CO)CNC1C2C=CC=CC=2CC1

Computed Properties

  • Exact Mass: 207.125928785Da
  • Monoisotopic Mass: 207.125928785Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 52.5Ų
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